Cas no 1780637-82-2 (tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate
• CAS No: 1780637-82-2
• MF: C₁₂H₂₅N₃O₂
• MW: 243.345803022385
• CID: 6393620
• PubChem ID: 84703992
• Update Time: 2025-06-08

tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-(2-hydrazinylethyl)-, 1,1-dimethylethyl ester
• EN300-1880558
• 1780637-82-2

• Inchi： 1S/C12H25N3O2/c1-12(2,3)17-11(16)15-8-4-5-10(9-15)6-7-14-13/h10,14H,4-9,13H2,1-3H3
• InChI Key： QQLRDCFAAJVQRN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(CCNN)C1

Computed Properties

• Exact Mass: 243.19467705g/mol
• Monoisotopic Mass: 243.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 369.0±15.0 °C(Predicted)
• pka: 8.52±0.70(Predicted)

Additional information on tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate

Introduction to tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate (CAS No. 1780637-82-2)

tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate, with the CAS number 1780637-82-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylate moiety. The presence of the hydrazine functionality imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate can be represented as follows: tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate. The tert-butyl group provides stability and protection to the carboxylic acid, which can be selectively deprotected under mild conditions to yield the free acid. This characteristic makes it an attractive candidate for use in multistep synthetic routes, where protection and deprotection steps are crucial for maintaining the integrity of the molecule.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents, particularly those targeting neurological disorders and cancer. tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate has shown promise as a key intermediate in the synthesis of compounds with potential neuroprotective and antitumor activities. For instance, studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems and inhibit tumor growth by interacting with specific receptors or enzymes.

The hydrazine functionality in tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate is particularly noteworthy due to its reactivity and ability to form stable complexes with various metal ions. This property has led to its use in the development of metal-based drugs, which have shown efficacy in treating conditions such as cancer and bacterial infections. Additionally, the hydrazine group can participate in condensation reactions with aldehydes or ketones to form hydrazones, which are important intermediates in organic synthesis.

The piperidine ring in tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate is a common structural motif found in many biologically active compounds, including natural products and synthetic drugs. The presence of this ring system often confers enhanced lipophilicity and improved pharmacokinetic properties, making it an attractive scaffold for drug design. Recent advancements in computational chemistry have facilitated the rational design of piperidine-based compounds with optimized biological activity and reduced toxicity.

In the context of medicinal chemistry, tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate serves as a valuable building block for the synthesis of complex molecules with diverse therapeutic applications. Its use in combinatorial chemistry approaches has enabled researchers to rapidly generate large libraries of structurally diverse compounds for high-throughput screening. This has accelerated the discovery of lead compounds with potential therapeutic value.

Clinical trials involving derivatives of tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate have shown promising results in various disease models. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity in vitro and in vivo. Another study published in Cancer Research demonstrated that a related compound effectively inhibited tumor growth in mouse models of breast cancer.

The safety profile of tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate is an important consideration for its potential use as a pharmaceutical agent. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl 3-(2-hydrazinylethyl)piperidine-1-carboxylate (CAS No. 1780637-82-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of bioactive molecules with potential therapeutic value. Ongoing research continues to uncover new avenues for its use, highlighting its importance as a key player in the development of novel therapeutic agents.